3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde

• IUPAC Name: 4-methoxy-3-[2-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]ethoxy]benzaldehyde
• InChI: InChI=1S/C22H26O6/c1-4-5-17-6-9-20(21(14-17)25-3)27-12-10-26-11-13-28-22-15-18(16-23)7-8-19(22)24-2/h4,6-9,14-16H,1,5,10-13H2,2-3H3
• InChI Key: UKJVZVYBWNBHNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OCCOCCOC2=C(C=C(C=C2)CC=C)OC
• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol

Description

3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde, also known as AMPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde is not fully understood, but it is believed to work through multiple pathways. In cancer treatment, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In cardiovascular disease, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde reduces oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the NF-kB pathway. In neurological disorders, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to have neuroprotective effects by reducing oxidative stress and inflammation and increasing the levels of brain-derived neurotrophic factor (BDNF).
Biochemical and Physiological Effects:
3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to have various biochemical and physiological effects in different studies. In cancer treatment, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In cardiovascular disease, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to reduce oxidative stress, inflammation, and improve cardiac function. In neurological disorders, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to have neuroprotective effects, improve cognitive function, and reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde in lab experiments include its potential therapeutic applications in various fields, its ability to induce apoptosis and reduce oxidative stress and inflammation, and its neuroprotective properties. The limitations of using 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde in lab experiments include its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde research. In cancer treatment, further studies are needed to determine the optimal dosage and treatment duration of 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde. In cardiovascular disease, more research is needed to determine the long-term effects of 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde on cardiac function and to identify potential drug interactions. In neurological disorders, further studies are needed to determine the optimal dosage and treatment duration of 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde and to investigate its potential use in treating other neurological disorders such as Parkinson's disease and multiple sclerosis.
Conclusion:
In conclusion, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde is a chemical compound that has shown potential therapeutic applications in various fields such as cancer treatment, cardiovascular disease, and neurological disorders. Its mechanism of action is not fully understood, but it is believed to work through multiple pathways. 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has various biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde research, and further studies are needed to fully understand its potential therapeutic applications.

Scientific Research Applications

3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been studied for its potential therapeutic applications in various fields such as cancer treatment, cardiovascular disease, and neurological disorders. In cancer treatment, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has shown promising results in inhibiting the growth of tumor cells by inducing apoptosis. In cardiovascular disease, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been shown to have a protective effect on the heart by reducing oxidative stress and inflammation. In neurological disorders, 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been studied for its neuroprotective properties and potential use in treating Alzheimer's disease.